Cas no 897454-16-9 (8-{(4-chlorophenyl)methylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-{(4-chlorophenyl)methylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• CAS No: 897454-16-9
• MF: C₁₅H₁₅ClN₄O₂S
• MW: 350.823200464249
• CID: 6020983
• Update Time: 2025-07-08

8-{(4-chlorophenyl)methylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-{(4-chlorophenyl)methylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-[[(4-chlorophenyl)methyl]thio]-3,9-dihydro-1,3,9-trimethyl-

• Inchi： 1S/C15H15ClN4O2S/c1-18-12-11(13(21)20(3)15(22)19(12)2)17-14(18)23-8-9-4-6-10(16)7-5-9/h4-7H,8H2,1-3H3
• InChI Key： NCQSIHYMDWOLLH-UHFFFAOYSA-N
• SMILES： N1C2=C(N(C)C(=O)N(C)C2=O)N(C)C=1SCC1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 555.2±60.0 °C(Predicted)
• pka: -1.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-{(4-chlorophenyl)methylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 8-{(4-chlorophenyl)methylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione (CAS No. 897454-16-9)

8-{(4-chlorophenyl)methylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione (CAS No. 897454-16-9) is a synthetic purine derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of modified purines, which are widely studied for their potential therapeutic applications. The presence of a 4-chlorophenyl methylsulfanyl group and trimethyl substitutions in its structure makes it a promising candidate for further exploration in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of purine-based compounds due to their diverse biological activities. Researchers are particularly interested in how 8-{(4-chlorophenyl)methylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione interacts with cellular pathways, especially those related to enzyme inhibition and receptor modulation. Its structural features suggest potential applications in targeting specific metabolic disorders or inflammatory conditions, aligning with current trends in precision medicine.

The compound's CAS No. 897454-16-9 serves as a unique identifier in chemical databases, facilitating its study across academic and industrial research. Scientists often search for "purine derivatives with therapeutic potential" or "modified purines for drug development," reflecting the growing demand for novel bioactive molecules. The methylsulfanyl moiety in this compound is particularly noteworthy, as sulfur-containing groups are known to enhance bioavailability and binding affinity in drug design.

In the context of green chemistry, researchers are exploring sustainable synthesis methods for 8-{(4-chlorophenyl)methylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione. Questions like "how to optimize the yield of purine derivatives" or "eco-friendly synthesis of sulfur-containing purines" are frequently encountered in scientific literature. These inquiries underscore the balance between efficiency and environmental impact in modern chemical production.

From a structural-activity relationship (SAR) perspective, the compound's 1,3,9-trimethyl groups and 2,6-dione configuration contribute to its stability and reactivity. Such features are critical for researchers investigating "purine analogs with enhanced pharmacokinetics" or "designing purine-based inhibitors." The integration of computational tools like molecular docking and QSAR modeling has further accelerated the study of this molecule.

As the scientific community continues to explore 8-{(4-chlorophenyl)methylsulfanyl}-1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione, its potential applications in personalized medicine and targeted therapy remain a focal point. With increasing searches for "novel purine scaffolds" and "CAS 897454-16-9 biological activity," this compound exemplifies the intersection of chemical innovation and biomedical research.